Cas no 1396676-33-7 (N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• CAS No: 1396676-33-7
• MF: C₁₂H₁₉N₃O₃
• MW: 253.297562837601
• CID: 6349118
• PubChem ID: 71787442
• Update Time: 2025-11-01

N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• VU0535089-1
• AKOS024536350
• 1396676-33-7
• N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide
• N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methylpyrazole-4-carboxamide
• F6190-0066

• Inchi： 1S/C12H19N3O3/c1-15-7-9(12(14-15)18-2)11(17)13-6-5-10(16)8-3-4-8/h7-8,10,16H,3-6H2,1-2H3,(H,13,17)
• InChI Key： RIBRQNJJAPRULJ-UHFFFAOYSA-N
• SMILES： OC(CCNC(C1C(=NN(C)C=1)OC)=O)C1CC1

Computed Properties

• Exact Mass: 253.14264148g/mol
• Monoisotopic Mass: 253.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide

Professional Introduction to N-(3-cyclopropyl-3-hydroxypropyl)-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide (CAS No. 1396676-33-7)

N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1396676-33-7, represents a novel class of molecules with potential applications in medicinal chemistry and drug discovery. The unique structural features of this compound, including its cyclopropyl and hydroxypropyl substituents, as well as its methoxy and methylpyrazole core, make it a promising candidate for further exploration in various biological and chemical contexts.

The molecular structure of N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) exhibits a high degree of complexity, which contributes to its diverse range of potential interactions with biological targets. The presence of the cyclopropyl group, in particular, has been shown to enhance the binding affinity and selectivity of certain pharmacological agents. This feature is particularly relevant in the development of drugs targeting enzymes and receptors involved in critical metabolic pathways. Additionally, the hydroxypropyl moiety introduces a polar functional group that can facilitate solubility and bioavailability, making it an attractive component for drug design.

In recent years, there has been growing interest in the use of pyrazole derivatives as scaffolds for the development of new therapeutic agents. The pyrazole core in N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) provides a versatile framework that can be modified to target various disease mechanisms. For instance, studies have demonstrated the potential of pyrazole-based compounds in inhibiting kinases and other enzymes associated with cancer and inflammatory diseases. The methoxy and methyl substituents further enhance the compound's pharmacological properties by influencing its electronic distribution and steric environment.

The synthesis of N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic techniques, such as cross-coupling reactions and palladium catalysis, are often employed to construct the complex molecular framework efficiently. The synthesis pathway must be optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. Recent advancements in synthetic methodologies have enabled the production of this compound on a scalable basis, facilitating its use in both preclinical and clinical research.

Biological activity studies have revealed that N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) exhibits promising properties as an inhibitor of several key enzymes implicated in human diseases. For example, preliminary data suggest that this compound may interfere with the activity of Janus kinases (JAKs), which are involved in signal transduction pathways relevant to immunological responses. Furthermore, its interaction with other targets such as cyclooxygenases (COX) has been explored, indicating potential therapeutic benefits in managing inflammatory conditions. These findings underscore the compound's significance as a lead molecule for drug development.

The pharmacokinetic profile of N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide) is another critical aspect that has been thoroughly investigated. Studies have shown that this compound demonstrates favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical viability. The presence of polar functional groups enhances its solubility in both aqueous and lipid environments, improving its bioavailability across different tissues. Additionally, preliminary toxicology assessments indicate that the compound is well-tolerated at relevant doses, suggesting a low risk of adverse effects.

In conclusion, N-(3-cyclopropyl-3-hydroxypropyl-3-methoxy-1-methyl-1H-pyrazole-4-carboxamide